2-amino-N-(2,4-dimethoxyphenyl)-3-(3-methoxybenzoyl)indolizine-1-carboxamide

• IUPAC Name: 2-amino-N-(2,4-dimethoxyphenyl)-3-(3-methoxybenzoyl)indolizine-1-carboxamide
• InChI: InChI=1S/C25H23N3O5/c1-31-16-8-6-7-15(13-16)24(29)23-22(26)21(19-9-4-5-12-28(19)23)25(30)27-18-11-10-17(32-2)14-20(18)33-3/h4-14H,26H2,1-3H3,(H,27,30)
• InChI Key: ADUSMYJVJXJYKR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C2=C3C=CC=CN3C(=C2N)C(=O)C4=CC(=CC=C4)OC)OC
• Molecular Formula: C25H23N3O5
• Molecular Weight: 445.5 g/mol

Description

2-amino-N-(2,4-dimethoxyphenyl)-3-(3-methoxybenzoyl)indolizine-1-carboxamide, commonly known as DIM-C-pPhOCH3, is a synthetic compound that has been widely studied for its potential use in cancer treatment.

Scientific Research Applications

Synthesis and Characterization

The compound 2-amino-N-(2,4-dimethoxyphenyl)-3-(3-methoxybenzoyl)indolizine-1-carboxamide, due to its complex structure, is likely to be involved in the synthesis and characterization of novel organic compounds, which have applications in medicinal chemistry and material science. For instance, similar compounds have been synthesized for their cytotoxic activity against cancer cells, indicating the potential use of this compound in developing anticancer drugs (Hassan, Hafez, & Osman, 2014).

Antioxidant and Antitumor Activities

Compounds with similar structures have shown promising results in vitro screening for their antioxidant and antitumor activities. This suggests that this compound might also exhibit significant biological activities, making it a candidate for further study in the context of treating diseases such as cancer (Khalifa, Abdel‐Hafez, Gobouri, & Kobeasy, 2015).

Antimicrobial and Anti-Inflammatory Applications

Research into related compounds has revealed their antimicrobial and anti-inflammatory properties, suggesting a potential application of this compound in developing new antibiotics and anti-inflammatory drugs (Bildirici, Şener, & Tozlu, 2007).

Potential in Material Science

The unique optical and electronic properties of similar compounds have been explored for their applications in material science, such as in the development of photoluminescent materials and electrochromic devices. This indicates a possible research avenue for this compound in creating new materials with specific optical properties (Outlaw, Zhou, Bragg, & Townsend, 2016).